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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG3)-Cy5

Cat. No.: B1193258 Get Quote

An In-depth Technical Guide to N-(m-PEG4)-N'-(azide-PEG3)-Cy5

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides comprehensive information on the bifunctional molecule N-(m-
PEG4)-N'-(azide-PEG3)-Cy5, a fluorescent-tagged polyethylene glycol (PEG) linker. It is

designed for researchers, scientists, and professionals in drug development who are engaged

in bioconjugation, molecular imaging, and targeted drug delivery. This document details the

molecule's physicochemical properties, provides established experimental protocols for its

application in "click chemistry," and outlines its significant roles in modern biomedical research,

including the development of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs).

Introduction
N-(m-PEG4)-N'-(azide-PEG3)-Cy5 is a specialized chemical reagent that integrates three key

functional components: a methoxy-terminated polyethylene glycol (m-PEG4) chain, an azide-

terminated polyethylene glycol (azide-PEG3) chain, and a Cyanine5 (Cy5) fluorescent dye. The

PEG chains are hydrophilic spacers that enhance the solubility of the molecule in aqueous

media and reduce steric hindrance during conjugation reactions. The terminal azide group is a

bioorthogonal handle that enables covalent ligation to alkyne-containing molecules via

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne
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cycloaddition (SPAAC), collectively known as "click chemistry". The Cy5 fluorophore allows for

sensitive and specific detection in the far-red region of the spectrum, making it a valuable tool

for fluorescent imaging and tracking of biomolecules.

The unique combination of these features makes N-(m-PEG4)-N'-(azide-PEG3)-Cy5 a

versatile tool in a variety of applications, from labeling proteins and nucleic acids to

constructing complex bioconjugates for therapeutic and diagnostic purposes.[1][2] Its utility is

particularly notable in the fields of targeted drug delivery, where it can serve as a flexible linker

in ADCs, and in the development of PROTACs, where it connects a target-binding ligand to an

E3 ligase ligand.[3]

Physicochemical Properties
The quantitative data for N-(m-PEG4)-N'-(azide-PEG3)-Cy5 are summarized in the table below

for easy reference.

Property Value Reference(s)

CAS Number 2107273-02-7 [1][4]

Molecular Formula C42H60ClN5O7 [1][4]

Molecular Weight 782.41 g/mol [4]

Appearance Solid [5]

Purity ≥95% [4]

Solubility Water, DMSO, DMF, DCM [1]

Storage Conditions -20°C, Sealed in dry conditions [1]

Excitation Maximum (λex) 649 nm [1]

Emission Maximum (λem) 667 nm [1]

Molar Extinction Coefficient 232,000 M⁻¹cm⁻¹ at 649 nm [1]

Core Applications and Logical Workflow
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The primary application of N-(m-PEG4)-N'-(azide-PEG3)-Cy5 is in the fluorescent labeling of

biomolecules that have been modified to contain an alkyne group. This is achieved through the

highly efficient and specific azide-alkyne cycloaddition reaction. The general workflow for such

an experiment is depicted below. This process is foundational for a variety of downstream

applications in drug development and research.[6][7][8][9]
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Preparation

Click Chemistry Reaction

Purification and Analysis

Prepare Alkyne-Modified
Biomolecule (e.g., Protein, DNA)

Mix Alkyne-Biomolecule
and Azide-PEG-Cy5

Dissolve N-(m-PEG4)-N'-(azide-PEG3)-Cy5
in appropriate solvent (e.g., DMSO)

Add Catalyst System
(e.g., Cu(I) for CuAAC or

a strained cyclooctyne for SPAAC)

Incubate at Room Temperature

Purify the Conjugate
(e.g., SEC, Dialysis)

Analyze the Labeled Product
(e.g., SDS-PAGE, Spectroscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193258#n-m-peg4-n-azide-peg3-cy5-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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